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Compound of Interest

Compound Name: Dimethoxy(methyl)octylsilane

CAS No.: 85712-15-8

Cat. No.: B1587501

Get Quote

This guide provides comprehensive safety protocols and handling instructions for

Dimethoxy(methyl)octylsilane, designed for researchers, scientists, and professionals in drug

development. Moving beyond standard safety data sheets, this document elucidates the

causality behind safety measures, grounded in the chemical properties and reactivity of the

compound. Our focus is on fostering a proactive safety culture through a deep understanding

of the potential hazards and the implementation of self-validating safety systems.

Section 1: Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Dimethoxy(methyl)octylsilane
is fundamental to its safe handling. These properties dictate its behavior under various

conditions and inform the necessary safety precautions.
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Property Value Source

Molecular Formula C₁₁H₂₆O₂Si [1]

Molecular Weight 218.41 g/mol [1]

Appearance Colorless liquid

Density 0.863 g/mL at 25 °C

Refractive Index n20/D 1.421

Vapor Pressure 1.23 mmHg at 54.4 °C

Storage Class Combustible liquids

Section 2: Hazard Identification and GHS
Classification
Dimethoxy(methyl)octylsilane is classified as a combustible liquid that can cause skin and

serious eye irritation[1][2]. It is also recognized as being toxic to aquatic life with long-lasting

effects[1].

GHS Hazard Statements:

H227: Combustible liquid[3]

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H411: Toxic to aquatic life with long lasting effects[1]

The primary hazards associated with this compound stem from its flammability and its

reactivity, particularly with moisture. Upon contact with water, it can hydrolyze, a reaction that

can generate methanol. Methanol is toxic and can cause adverse health effects if inhaled,

absorbed through the skin, or ingested[4].

Section 3: Principles of Safe Handling
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Effective risk mitigation when working with Dimethoxy(methyl)octylsilane is predicated on a

clear understanding of its reactivity. The following protocols are designed to create a self-

validating system of safety.

Engineering Controls: The First Line of Defense
Engineering controls are the most effective means of minimizing exposure. All work with

Dimethoxy(methyl)octylsilane should be conducted in a well-ventilated area[2]. A certified

chemical fume hood is mandatory for all operations that may generate vapors or aerosols[2].

An emergency eyewash station and safety shower must be readily accessible in the immediate

vicinity of any potential exposure[4][5].

Personal Protective Equipment (PPE): The Essential
Barrier
The selection of appropriate PPE is critical to prevent skin and eye contact. The following PPE

is required when handling this substance:

Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher

risk of splashing, a face shield should also be worn[6]. Contact lenses should not be worn

when handling this chemical[4][5].

Hand Protection: Neoprene or nitrile rubber gloves are recommended[4][5]. Gloves should

be inspected for any signs of degradation or perforation before each use.

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn to

prevent skin contact[4].

Respiratory Protection: In situations where engineering controls may not be sufficient to

maintain exposure below acceptable limits, a NIOSH-certified organic vapor respirator

should be used[4][5].

The following diagram illustrates the hierarchy of controls for minimizing exposure to

Dimethoxy(methyl)octylsilane.
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Caption: Hierarchy of controls for exposure prevention.

Section 4: Storage and Incompatibility
Proper storage is crucial to maintain the stability of Dimethoxy(methyl)octylsilane and

prevent hazardous reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames[2][7]. The recommended storage temperature is in

a cool and dark place, below 15°C, and under an inert gas[8].

Incompatible Materials: Avoid contact with water, moisture, and oxidizing agents[4]. The

material can decompose in the presence of moist air or water, leading to the liberation of

methanol[4].
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Section 5: Emergency Procedures
In the event of an emergency, a calm and methodical response is essential.

First-Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention[4][5].

Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of

soap and water. If skin irritation occurs, seek medical advice[2][5].

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek medical attention if you feel

unwell[2][5].

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

advice[2][5].

Accidental Release Measures
In the case of a spill, the primary objectives are to contain the spill, prevent its spread, and

ensure the safety of all personnel.

Step-by-Step Spill Response Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Control Ignition Sources: Remove all sources of ignition from the area[5].

Don PPE: Don the appropriate personal protective equipment, including respiratory

protection if necessary.

Containment: For small spills, absorb the material with a non-combustible absorbent material

such as sand or earth. For large spills, create a dike to contain the material[9].
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Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal[9]. Use non-sparking tools[4].

Decontamination: Clean the spill area thoroughly with a suitable solvent.

Disposal: Dispose of the waste material in accordance with all applicable federal, state, and

local regulations[2].

The following workflow outlines the decision-making process for responding to a chemical spill.

Spill Occurs

Assess Spill Size and Hazard

Small, Manageable Spill

Large or Unknown Spill

No

Contain Spill with Absorbent

Yes

Evacuate Area

Notify Emergency Response Team

End

Clean Up Spill

Dispose of Waste
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Caption: Decision workflow for chemical spill response.

Firefighting Measures
Dimethoxy(methyl)octylsilane is a combustible liquid and its vapors can form explosive

mixtures with air[7].

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam to extinguish a fire[2][5].

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.

Special Hazards: During a fire, irritating and toxic gases may be generated by thermal

decomposition or combustion[4][5].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear[7].

Section 6: Disposal Considerations
All waste materials should be disposed of in accordance with local, state, and federal

regulations. Do not allow the material to enter sewers or waterways[2].

Section 7: Toxicological Information
The primary toxicological concern with Dimethoxy(methyl)octylsilane is its potential to cause

skin and eye irritation[1][2]. Furthermore, its hydrolysis product, methanol, is toxic and can

cause systemic effects if absorbed[4]. Chronic exposure to methanol may affect the central

nervous system[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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